![molecular formula C17H20N2O4S B262327 N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide](/img/structure/B262327.png)
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the modulation of pain signaling pathways.
Mechanism of Action
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide is a highly selective antagonist of the AT2R. The AT2R is involved in the modulation of pain signaling pathways, and its activation can lead to the reduction of pain. This compound blocks the activation of the AT2R, which leads to the inhibition of pain signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain in animal models of neuropathic pain, osteoarthritis, and cancer-induced bone pain. In human clinical trials, this compound has been shown to be effective in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.
Advantages and Limitations for Lab Experiments
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the AT2R, which makes it a useful tool for studying the role of the AT2R in pain signaling pathways. However, one limitation of this compound is that it is not effective in all types of chronic pain.
Future Directions
There are several future directions for the study of N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide. One direction is to further investigate the role of the AT2R in pain signaling pathways. Another direction is to develop new drugs that target the AT2R and have improved efficacy and safety profiles. Additionally, future studies could investigate the use of this compound in combination with other pain medications to improve pain relief.
Synthesis Methods
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide can be synthesized using a multi-step synthetic route. The synthesis involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride, which is then reacted with 2-amino-N-methylbenzenesulfonamide to form this compound.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide has been extensively studied for its potential use in the treatment of chronic pain. In preclinical studies, this compound has been shown to reduce pain in animal models of neuropathic pain, osteoarthritis, and cancer-induced bone pain. This compound has also been shown to be effective in reducing pain in human clinical trials.
properties
Molecular Formula |
C17H20N2O4S |
---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
N-(2-ethoxyphenyl)-2-(N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C17H20N2O4S/c1-3-23-16-12-8-7-11-15(16)18-17(20)13-19(24(2,21)22)14-9-5-4-6-10-14/h4-12H,3,13H2,1-2H3,(H,18,20) |
InChI Key |
FDSZLKYIJYCURW-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.